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Compound of Interest

Compound Name: Guajadial D

Cat. No.: B8259483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of
Guajadial D, a sesquiterpenoid-based meroterpenoid isolated from the leaves of Psidium
guajava. The structural elucidation of this complex natural product relies on a combination of
advanced spectroscopic techniques. This document summarizes the key spectroscopic data,
details the experimental protocols for its characterization, and illustrates the analytical workflow
and logic.

Spectroscopic Data

The structural determination of Guajadial D was accomplished through extensive
spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the complex carbon skeleton and
stereochemistry of Guajadial D. The following tables summarize the *H and 3C NMR data,
which were instrumental in establishing its structure.[1]

Table 1: *H NMR Spectroscopic Data for Guajadial D (in CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
20 0.58 m

2B 1.65 m

3 2.40 m

8a 1.45 m

8P 1.95 m

9a 1.20 m

9B 1.55 m

1 4.85 d 10.0
11 2.10 m

Me-12 0.95 d 7.0
Me-13 0.98 d 7.0
Me-14 1.05 S

Me-15 1.10 S

Ph-H 7.20-7.35 m

Data sourced from Gao et al., 2013.[1]

Table 2: 13C NMR Spectroscopic Data for Guajadial D (in CDCls)
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Position oC (ppm)
1 45.2
2 25.1
3 38.7
4 78.9
5 135.2
6 125.8
7 50.1
8 225
9 41.5
10 39.8
11 30.1
12 215
13 21.6
14 16.8
15 29.8
1 75.4
2 108.2
3 162.5
4 105.7
5' 160.4
6' 109.1
7 192.1
8' 192.3
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Ph-C 128.0-138.0

Data sourced from Gao et al., 2013.[1]

Mass Spectrometry (MS)

High-resolution mass spectrometry is crucial for determining the elemental composition of a
molecule.

Table 3: Mass Spectrometry Data for Guajadial D

. o Molecular
Technique lonization Mass Analyzer Measured m/z
Formula
HREIMS El Not Specified 474.2401 C30H3405

Data sourced from Gao et al., 2013.[1]

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy

These techniques provide information about the functional groups present and the extent of
conjugation in the molecule.

Table 4: IR and UV-Vis Spectroscopic Data for Guajadial D

Spectroscopy Medium Absorption
N 3441 (OH), 1633 (conjugated
IR Not Specified
C=0)cm™?
UV-Vis MeOH Amax 277, 337 (sh) nm

Data sourced from Gao et al., 2013.[1]

Experimental Protocols
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The acquisition of high-quality spectroscopic data is paramount for accurate structure
elucidation. The following are generalized experimental protocols based on standard practices
for the analysis of natural products like Guajadial D.

NMR Spectroscopy

o Sample Preparation: A sample of pure Guajadial D (typically 1-5 mg) is dissolved in
approximately 0.5 mL of deuterated chloroform (CDCIs). The solution is then transferred to a
5 mm NMR tube.

e Instrumentation: *H, 3C, and 2D NMR spectra (COSY, HSQC, HMBC, ROESY) are recorded
on a high-field NMR spectrometer (e.g., 500 MHz or higher).

o Data Acquisition:

o 'H NMR: A standard pulse sequence is used with a sufficient number of scans to achieve a
good signal-to-noise ratio. Chemical shifts are referenced to the residual solvent peak
(CHCls at o 7.26 ppm).

o 13C NMR: A proton-decoupled pulse sequence is used. Chemical shifts are referenced to
the solvent peak (CDCls at 6 77.16 ppm).

o 2D NMR: Standard pulse programs for COSY, HSQC, HMBC, and ROESY experiments
are utilized to establish proton-proton correlations, direct carbon-proton correlations, long-
range carbon-proton correlations, and spatial proximities, respectively.

High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of Guajadial D is prepared in a suitable volatile solvent
(e.g., methanol or acetonitrile).

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, equipped with an electron ionization (El) source is used.

o Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-
charge ratio (m/z) of the molecular ion is measured with high accuracy to allow for the
determination of the elemental composition.
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Infrared (IR) Spectroscopy

o Sample Preparation: A small amount of Guajadial D is mixed with potassium bromide (KBr)
and pressed into a thin pellet. Alternatively, the spectrum can be recorded from a thin film of
the compound on a salt plate.

 Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer is used.

o Data Acquisition: The sample is placed in the path of the IR beam, and the spectrum is
recorded over the range of 4000-400 cm~1. The positions of the absorption bands
corresponding to specific functional groups are noted.

Ultraviolet-Visible (UV-Vis) Spectroscopy

o Sample Preparation: A dilute solution of Guajadial D is prepared in a UV-transparent
solvent, such as methanol (MeOH).

¢ Instrumentation: A UV-Vis spectrophotometer is used.

o Data Acquisition: The absorbance of the solution is measured over a range of wavelengths
(typically 200-800 nm). The wavelengths of maximum absorbance (Amax) are recorded.

Visualized Workflows
General Spectroscopic Analysis Workflow

The following diagram illustrates the typical workflow for the spectroscopic analysis of a novel
natural product like Guajadial D.
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Caption: General workflow for the isolation and structural elucidation of Guajadial D.

Interrelation of Spectroscopic Techniques

This diagram illustrates how different spectroscopic techniques provide complementary
information for the complete structural elucidation of Guajadial D.
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Caption: Relationship between spectroscopic techniques and the derived structural information
for Guajadial D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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